Cas no 1339530-75-4 (2-(cyclopropylamino)-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanamide)

2-(Cyclopropylamino)-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanamide is a specialized organic compound featuring a cyclopropylamino group and a 3-methylpyrazole moiety. Its unique structure, combining a cyclopropyl ring with a pyrazole heterocycle, makes it a valuable intermediate in pharmaceutical and agrochemical research. The compound exhibits potential bioactivity due to its ability to interact with biological targets, particularly in the development of enzyme inhibitors or receptor modulators. Its well-defined stereochemistry and functional groups allow for further derivatization, enabling precise tuning of physicochemical properties. The presence of both amide and amino functionalities enhances solubility and binding affinity, making it suitable for applications in drug discovery and medicinal chemistry.
2-(cyclopropylamino)-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanamide structure
1339530-75-4 structure
Product Name:2-(cyclopropylamino)-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanamide
CAS No:1339530-75-4
MF:C11H18N4O
MW:222.286821842194
CID:6177279
PubChem ID:64454390
Update Time:2025-06-09

2-(cyclopropylamino)-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

    • 2-(cyclopropylamino)-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanamide
    • 1339530-75-4
    • AKOS013778060
    • EN300-1140159
    • Inchi: 1S/C11H18N4O/c1-8-5-6-15(14-8)7-11(2,10(12)16)13-9-3-4-9/h5-6,9,13H,3-4,7H2,1-2H3,(H2,12,16)
    • InChI Key: BBSCBDJZQFNPBK-UHFFFAOYSA-N
    • SMILES: O=C(C(C)(CN1C=CC(C)=N1)NC1CC1)N

Computed Properties

  • Exact Mass: 222.14806121g/mol
  • Monoisotopic Mass: 222.14806121g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 72.9Ų

2-(cyclopropylamino)-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanamide Pricemore >>

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Additional information on 2-(cyclopropylamino)-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanamide

Comprehensive Overview of 2-(cyclopropylamino)-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanamide (CAS No. 1339530-75-4)

The compound 2-(cyclopropylamino)-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanamide (CAS No. 1339530-75-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a cyclopropylamino group and a 3-methyl-1H-pyrazol-1-yl moiety, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in modulating enzyme activity and receptor binding, which aligns with current trends in precision medicine and targeted therapies.

In recent years, the demand for novel small-molecule inhibitors and bioactive compounds has surged, driven by advancements in AI-driven drug discovery and computational chemistry. The compound’s propanamide backbone is a common scaffold in medicinal chemistry, often associated with improved pharmacokinetic properties. This has led to increased searches for "propanamide derivatives in drug design" and "CAS 1339530-75-4 applications" across scientific databases and search engines.

One of the standout features of 2-(cyclopropylamino)-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanamide is its potential role in addressing neurodegenerative diseases and inflammatory conditions. The pyrazole ring, a key component of its structure, is known for its versatility in interacting with biological targets. This has sparked discussions in forums and publications about "pyrazole-based therapeutics" and "cyclopropylamine derivatives in CNS research," reflecting the compound’s relevance in cutting-edge biomedical studies.

From a synthetic chemistry perspective, the incorporation of a cyclopropylamino group introduces steric and electronic effects that can enhance selectivity and potency. This aligns with the growing interest in "sterically hindered amines in drug synthesis" and "CAS 1339530-75-4 synthesis methods." Researchers are also exploring its potential as a building block for fragment-based drug design, a strategy gaining traction in the pharmaceutical industry.

Environmental and regulatory considerations are also part of the conversation surrounding this compound. While it is not classified as a hazardous material, its safe handling and storage are emphasized in laboratory settings. Searches for "green chemistry approaches for propanamide synthesis" highlight the industry’s shift toward sustainable practices, which could influence future research directions for 1339530-75-4.

In summary, 2-(cyclopropylamino)-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propanamide represents a compelling case study in modern drug development. Its structural complexity and potential therapeutic applications make it a subject of ongoing investigation, particularly in the context of personalized medicine and high-throughput screening. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about innovative pharmacophores and next-generation therapeutics.

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